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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the mineral cryolite, focusing on its
fundamental chemical composition and intricate crystal structure. Cryolite, a sodium
hexafluoroaluminate (NasAlFs), is a critical component in various industrial processes, most
notably in the electrolytic production of aluminum.[1][2] While its large-scale natural deposits
have been depleted, synthetic cryolite remains indispensable.[1][3] This document serves as a
detailed reference for professionals requiring a thorough understanding of this unique halide
mineral.

Chemical Composition

Cryolite is an inorganic compound with the chemical formula NasAlFs.[1][3][4][5][6] It is a salt
of sodium and the hexafluoroaluminate anion ([AlFe]3~).[3][7] The elemental composition of
pure cryolite is summarized in the table below.
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. . Molar Mass

Atomic Weight o Percentage by
Element Symbol Contribution ( .

(g/mol) Weight

g/mol )

Sodium Na 22.99 68.97 32.85%
Aluminum Al 26.98 26.98 12.85%
Fluorine F 19.00 114.00 54.30%
Total NasAlFe 209.95 100.00%

Table 1: Elemental Composition of Cryolite (NasAlFe). Data sourced from Mindat and the
Mineralogy Database.[4][8]

Common impurities found in natural cryolite samples can include iron (Fe) and calcium (Ca).

[8]

Crystallographic and Physical Properties

Cryolite crystallizes in the monoclinic crystal system at room temperature.[1][3][8] This is
referred to as the a-phase.[7] At temperatures above approximately 823 K (550 °C), it
undergoes a phase transition to a face-centered cubic [3-phase.[7] The detailed crystallographic
and physical properties are presented below.
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Property

Value

Crystal System

Monoclinic[1][3][8]

Space Group

P21/n[1][4][7][8]

Lattice Parameters

a=7.7564(3) A, b =5.5959(2) A, c = 5.4024(2)
A, B =90.18°[1][8]

Mohs Hardness

2.5 - 3[1][3]

Specific Gravity

2.95 - 3.0 g/cm3[1][3]

Refractive Index

no = 1.3385-1.339, nf = 1.3389-1.339, ny =
1.3396-1.34[1]

Luster Vitreous to greasy, can be pearly[1][8]
Colorless, white, brownish, reddish, and rarely
Color
black[1][8]
Streak White[8]
None observed, but exhibits parting on {001}
Cleavage

and {110}[1][8]

Table 2: Crystallographic and Physical Properties of Cryolite.

Crystal Structure

The crystal structure of cryolite is a double perovskite.[7] It consists of [AlFe]3~ octahedra, with

aluminum at the center and fluorine atoms at the vertices. These octahedra are linked at the

corners. The sodium ions occupy two distinct crystallographic sites within the structure. One set

of sodium ions (Nal) is six-fold coordinated by fluorine atoms, while the other set (Na2) is

eight-fold coordinated.[7] This arrangement is crucial for its physical and chemical properties.

Structural Visualization

The following diagram illustrates the fundamental structural unit of cryolite, showcasing the

coordination of the aluminum and sodium ions by fluorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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